Cas no 885056-81-5 (Tuberospironine)

• Product Name: Tuberospironine
• CAS No: 885056-81-5
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 4756364
• Update Time: 2024-03-01

Tuberospironine Chemical and Physical Properties

Names and Identifiers

• Tuberospironine
• (3S,3'R,4'R,9S,9aS)-4'-hydroxy-3'-methyl-3-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]spiro[1,2,3,5,6,7,8,9a-octahydropyrrolo[1,2-a]azepine-9,5'-oxolane]-2'-one
• tuberospironine A

• Inchi： 1S/C18H27NO5/c1-10-9-13(23-16(10)21)12-5-6-14-18(7-3-4-8-19(12)14)15(20)11(2)17(22)24-18/h10-15,20H,3-9H2,1-2H3/t10-,11+,12-,13-,14-,15+,18-/m0/s1
• InChI Key： UWDIPKSFCOQITE-PDKNDOMISA-N
• SMILES： O1C([C@H](C)[C@H]([C@]21CCCCN1[C@H]([C@@H]3C[C@H](C)C(=O)O3)CC[C@H]12)O)=O

Computed Properties

• Exact Mass: 337.188923g/mol
• Monoisotopic Mass: 337.188923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1
• Molecular Weight: 337.4g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Croomine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Tuberostemospironine-type alkaloids Croomine-type alkaloids